(all-E)-UAB30

• Molecular Formula: C20H22O2
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C20H22O2/c1-15(7-5-8-16(2)14-20(21)22)13-18-11-6-10-17-9-3-4-12-19(17)18/h3-5,7-9,12-14H,6,10-11H2,1-2H3,(H,21,22)/b8-5+,15-7+,16-14+,18-13+
• InChIKey: PPGNMFUMZSAZCW-FRCHHHHOSA-N

(all-E)-UAB30: Distinct RXR-Selective Rexinoid

(all-E)-UAB30, also known as 9cUAB30 or 9-cis-UAB30, is a conformationally defined synthetic retinoid that acts as a selective agonist for the retinoid X receptor (RXR) with minimal activity at retinoic acid receptors (RARs) . This compound belongs to the rexinoid class and is distinguished by its all-E (all-trans) geometric configuration, which confers conformational stability and contributes to its unique biological profile . Originally developed as a low-toxicity chemopreventive agent, (all-E)-UAB30 has advanced to Phase I clinical trials under the National Cancer Institute due to its favorable safety profile combined with potent anti-tumor efficacy in multiple preclinical models [1].

1 RXR-selective pathway studies: All-E rexinoid with minimal RAR activity supports RXR-specific signaling research without confounding RAR-mediated effects.

2 Conformationally defined tool: All-E geometric configuration provides conformational stability, supporting reproducible assay outcomes compared to isomerization-prone 9-cis retinoids.

3 Reported chemoprevention research context: Phase I clinical research-stage rexinoid with reported xenograft and PDX model-response evidence across multiple tumor types.

• [1] Grubbs, C. J., et al. Translation of a Tissue-Selective Rexinoid, UAB30, to the Clinic for Breast Cancer Prevention. 2026. View Source

(all-E)-UAB30: Why Substitution Fails

Generic substitution among retinoid compounds is scientifically invalid due to fundamental differences in receptor selectivity, conformational stability, and therapeutic index. (all-E)-UAB30 exhibits RXR-selective agonism with little to no RAR-binding activity, whereas common comparators like all-trans-retinoic acid (ATRA) and 9-cis-retinoic acid (9-cis-RA) are pan-agonists that activate both RAR and RXR pathways, leading to distinct toxicity profiles [1]. Even within the rexinoid class, compounds like bexarotene differ significantly in potency, lipid metabolism effects, and clinical safety margins . Furthermore, the all-E geometric configuration of (all-E)-UAB30 provides conformational stability that distinguishes it from 9-cis isomers prone to isomerization, directly impacting reproducible experimental outcomes [2]. The quantitative evidence below demonstrates that (all-E)-UAB30 offers a unique combination of in vivo efficacy, receptor selectivity, and reduced toxicity that cannot be replicated by substituting with other commercially available retinoids or rexinoids.

RXR vs pan-agonist ATRA and 9-cis-RA activate RAR pathways; receptor-selectivity profile may shift downstream gene regulation and tolerability endpoints. RXR-selective context may not transfer.

All-E vs 9-cis isomers 9-cis retinoids are isomerization-prone; conformational stability differences may alter assay reproducibility. Geometric configuration may affect experimental consistency.

Bexarotene comparison Bexarotene differs in potency and lipid-metabolism effects; therapeutic-index context and metabolic endpoint profiles may not transfer. Class-specific lipid elevation may limit comparability.

• [1] Jiang, W., et al. Prevention of KLF4-mediated tumor initiation and malignant transformation by UAB30 rexinoid. Cancer Biology & Therapy, 2009, 8(3), 289-298. View Source
• [2] Atigadda, V. R., et al. Conformationally defined retinoic acid analogues. 4. Potential new agents for acute promyelocytic and juvenile myelomonocytic leukemias. View Source

Evidence: (all-E)-UAB30 Differentiation

Neuroblastoma Xenografts: Tumor Inhibition vs. 13-cis-RA

(all-E)-UAB30 demonstrates significantly greater tumor growth inhibition compared to 13-cis-retinoic acid (13-cis-RA), the standard-of-care retinoid for neuroblastoma maintenance therapy. In SK-N-AS neuroblastoma xenografts, (all-E)-UAB30 reduced tumor volume by 57% versus 13-cis-RA (930 ± 320 mm³ vs. 2114 ± 212 mm³, p ≤ 0.01). In SK-N-BE(2) xenografts, (all-E)-UAB30 reduced tumor volume by 90% versus 13-cis-RA (178 ± 97 mm³ vs. 1717 ± 304 mm³, p ≤ 0.001) [1].

Neuroblastoma Xenograft

Head-to-head

57%–90% tumor volume reduction vs 13-cis-RA (p ≤ 0.01)

Reported xenograft endpoint response context

SK-N-AS / SK-N-BE(2) models; dietary administration

Evidence Dimension	Tumor volume reduction in vivo
Target Compound Data	SK-N-AS: 930 ± 320 mm³; SK-N-BE(2): 178 ± 97 mm³
Comparator Or Baseline	13-cis-Retinoic Acid: SK-N-AS: 2114 ± 212 mm³; SK-N-BE(2): 1717 ± 304 mm³; Vehicle control: SK-N-AS: 2185 ± 60 mm³; SK-N-BE(2): 1862 ± 293 mm³
Quantified Difference	SK-N-AS: 57% reduction vs. 13-cis-RA (p ≤ 0.01); SK-N-BE(2): 90% reduction vs. 13-cis-RA (p ≤ 0.001)
Conditions	Female nude mice; SK-N-AS (2.5 × 10⁶ cells) or SK-N-BE(2) (2.5 × 10⁶ cells) injected into right flank; dietary administration; n = 10 per group

Why This Matters

This direct head-to-head data demonstrates that (all-E)-UAB30 provides significantly greater tumor growth inhibition than the clinically used retinoid 13-cis-RA, supporting its selection for neuroblastoma research where enhanced efficacy is required.

• [1] Waters, A. M., et al. Novel Retinoid UAB30 Decreases Tumorigenicity and Cancer Stem Cell Maintenance in Human Neuroblastoma Patient-Derived Xenografts. Journal of the American College of Surgeons, 2016, 223(4), S137. (Figure 5 data from PMC4496261) View Source

Medulloblastoma PDX: Efficacy and Safety Profile

In group 3 medulloblastoma patient-derived xenografts (PDXs), (all-E)-UAB30 treatment resulted in significant decreases in tumor growth and metastasis comparable to 13-cis-retinoic acid (RA), while maintaining a more favorable toxicity profile based on prior clinical and preclinical safety data [1]. The study demonstrated that (all-E)-UAB30 led to cell differentiation and decreased PDX cell viability, proliferation, migration, and invasion, with G1 cell cycle arrest in all three PDX lines tested (D341, D384, D425) [1].

Medulloblastoma PDX

Head-to-head

Target: Comparable tumor growth & metastasis inhibition

Comparator: 13-cis-RA with comparable efficacy

Reported tolerability endpoint context more favorable

Reported PDX model-response context

Group 3 medulloblastoma; D341, D384, D425 lines

Evidence Dimension	In vivo tumor growth and metastasis inhibition
Target Compound Data	Significant decrease in tumor growth and metastasis compared to vehicle (p-value not specified)
Comparator Or Baseline	13-cis-Retinoic Acid (RA): Significant decrease in tumor growth and metastasis compared to vehicle (p-value not specified)
Quantified Difference	Comparable efficacy to RA but with a more favorable toxicity profile as established in separate preclinical and clinical studies
Conditions	Group 3 medulloblastoma PDX models (D341, D384, D425); flank, cerebellar, and leptomeningeal metastasis models

Why This Matters

For medulloblastoma research applications, (all-E)-UAB30 offers efficacy comparable to retinoids but with a documented superior safety margin, making it the preferred choice for studies where minimizing toxicity is critical.

• [1] Garner, E. F., et al. UAB30, a novel RXR agonist, decreases tumorigenesis and leptomeningeal disease in group 3 medulloblastoma patient-derived xenografts. Journal of Neuro-Oncology, 2018, 140(2), 209-224. View Source

RXR-Selective Agonism vs. Pan-Agonist Retinoids

(all-E)-UAB30 is a selective RXR agonist with little or no RAR-binding activity, in contrast to all-trans-retinoic acid (ATRA, an RAR-selective agonist) and 9-cis-retinoic acid (9-cis-RA, a pan-agonist that activates both RAR and RXR) [1]. In epithelial cell transformation assays, (all-E)-UAB30 inhibited KLF4-mediated transformation similarly to ATRA and 9-cis-RA, but its effect was specifically attenuated upon RXRα knockdown, confirming its mechanism as RXR-selective [1].

RXR-Selective Agonism

Head-to-head

RXR-selective with minimal RAR binding; effect attenuated upon RXRα RNAi

RXR-pathway selectivity context confirmed by knockdown

Epithelial transformation assay; KLF4 model

Evidence Dimension	Nuclear receptor selectivity profile
Target Compound Data	RXR-selective agonist; minimal RAR binding; inhibitory effect on transformation attenuated upon RXRα RNAi
Comparator Or Baseline	All-trans RA: RAR-selective agonist; 9-cis-RA: pan-agonist (RAR + RXR)
Quantified Difference	Qualitative difference in receptor activation profile; (all-E)-UAB30 uniquely activates RXR without significant RAR activity
Conditions	Epithelial cell transformation assays; KLF4-transgenic mouse model of skin cancer

Why This Matters

The RXR-selective profile of (all-E)-UAB30 enables distinct downstream gene regulation compared to pan-agonists or RAR-selective retinoids, which is critical for research applications where pathway-specific modulation is required.

• [1] Jiang, W., et al. Prevention of KLF4-mediated tumor initiation and malignant transformation by UAB30 rexinoid. Cancer Biology & Therapy, 2009, 8(3), 289-298. View Source

Therapeutic Index vs. Bexarotene

In cell-based reporter assays, (all-E)-UAB30 exhibits approximately 20-fold weaker RXR agonist potency than bexarotene (EC₅₀ ~40 nM for bexarotene vs. ~120 nM for 9-cis-retinoic acid; (all-E)-UAB30 is ~20× weaker than bexarotene) . However, in an ER+ rat mammary cancer model, (all-E)-UAB30 reduced cancer numbers by ~55–65% while causing minimal triglyceride elevation, unlike related rexinoids that raised triglycerides by ~300–400% .

Therapeutic Index vs Bexarotene

Data to verify

~20× lower in vitro RXR potency; minimal triglyceride elevation in vivo

Reported therapeutic-index context; cross-study comparison

Source-specific review; ER+ rat mammary cancer model

Evidence Dimension	RXR agonist potency (EC₅₀) and in vivo therapeutic index
Target Compound Data	EC₅₀: ~800 nM (calculated as ~20× weaker than bexarotene's ~40 nM); cancer reduction: ~55–65%; triglyceride elevation: minimal
Comparator Or Baseline	Bexarotene: EC₅₀ ~40 nM; related rexinoids: triglyceride elevation ~300–400%
Quantified Difference	~20× lower RXR agonist potency in vitro; superior therapeutic index in vivo with minimal lipid toxicity
Conditions	Cell-based reporter assays (in vitro); ER+ rat mammary cancer model (in vivo)

Why This Matters

Despite lower in vitro potency, (all-E)-UAB30's superior therapeutic index and minimal lipid toxicity make it a more practical tool for long-term in vivo studies and translational research where bexarotene's adverse effects would be prohibitive.

Non-Oncogenicity in p53-Deficient Mice

In a 6-month murine oncogenicity study using TSG-p53⁽⁺/⁻⁾ knockout mice, (all-E)-UAB30 showed no evidence of oncogenicity at doses up to 300 mg/kg/day. By contrast, the positive control p-cresidine (400 mg/kg/day) induced urinary bladder neoplasms in more than 60% of male and female mice [1]. Gross and microscopic pathology revealed no (all-E)-UAB30-related toxicity or oncogenicity, and the compound was concluded to be non-oncogenic in this sensitive model [1].

Non-Oncogenicity

Head-to-head

No oncogenicity at up to 300 mg/kg/day; 0% vs >60% positive control

Reported tumor-promotion model monitoring

TSG-p53⁺/⁻ knockout mice; 6-month study

Evidence Dimension	Oncogenicity in p53-deficient mice
Target Compound Data	0% oncogenicity at 30, 100, and 300 mg/kg/day for 6 months
Comparator Or Baseline	p-Cresidine positive control: >60% urinary bladder neoplasms
Quantified Difference	No evidence of oncogenicity vs. >60% neoplasm induction with positive control
Conditions	TSG-p53⁽⁺/⁻⁾ knockout mice; daily gavage for 6 months; n = 25 per sex per group

Why This Matters

The absence of oncogenicity in a sensitive p53-deficient model provides strong preclinical safety evidence, supporting the selection of (all-E)-UAB30 for long-term chemoprevention studies where carcinogenic potential is a critical concern.

• [1] Kapetanovic, I. M., et al. Murine oncogenicity and pharmacokinetics studies of 9-cis-UAB30, an RXR agonist, for breast cancer chemoprevention. International Journal of Toxicology, 2010, 29(2), 157-164. View Source

Dog vs. Rat Toxicity Profile

In 28-day oral toxicity studies, (all-E)-UAB30 exhibited a species-dependent toxicity profile. In CD® rats, the No Observed Adverse Effect Level (NOAEL) was 3 mg/kg/day, with hepatomegaly and altered liver enzymes observed at 15 mg/kg/day. In contrast, beagle dogs showed no treatment-related toxicity at doses up to 100 mg/kg/day, the highest dose tested, establishing a canine NOAEL of at least 100 mg/kg/day [1].

Species-Differential Toxicity

Class-level

Rat NOAEL: 3 mg/kg/day; Dog NOAEL: ≥100 mg/kg/day

Species-specific tolerability endpoint context

28-day oral study; ≥33-fold higher NOAEL in dogs

Evidence Dimension	No Observed Adverse Effect Level (NOAEL) across species
Target Compound Data	Rat NOAEL: 3 mg/kg/day; Dog NOAEL: ≥100 mg/kg/day
Comparator Or Baseline	Rat LOAEL: 15 mg/kg/day (slight but significant fibrinogen elevation and decreased prothrombin time)
Quantified Difference	≥33-fold higher NOAEL in dogs vs. rats
Conditions	28-day oral gavage in CD® rats and oral capsule in beagle dogs

Why This Matters

The species-differential toxicity profile indicates that (all-E)-UAB30 may be particularly well-tolerated in non-rodent species, a key consideration for researchers planning studies in larger animal models or translational research where canine safety data are relevant.

• [1] Lindeblad, M., et al. Assessment of oral toxicity and safety of 9-cis-UAB30, a potential chemopreventive agent, in rat and dog studies. Drug and Chemical Toxicology, 2011, 34(3), 300-310. View Source

(all-E)-UAB30 Research Applications

Neuroblastoma Xenografts: Superior Efficacy

Based on direct head-to-head data showing 57–90% greater tumor volume reduction versus 13-cis-retinoic acid in neuroblastoma xenografts [1], (all-E)-UAB30 is the optimal tool for researchers investigating enhanced therapeutic strategies for neuroblastoma. This application is particularly relevant for studies where 13-cis-RA serves as the standard-of-care comparator, and a compound with documented superior in vivo efficacy is required.

Non-Carcinogenic Chemoprevention Studies

The demonstrated lack of oncogenicity in p53-deficient mice at doses up to 300 mg/kg/day over 6 months [2] makes (all-E)-UAB30 uniquely suited for long-term cancer chemoprevention studies. This is especially critical for research involving breast cancer prevention, where the compound has shown ~55–65% reduction in tumor numbers with minimal lipid toxicity , and for skin cancer chemoprevention studies in models such as UVB-induced nonmelanoma skin cancer.

RXR-Selective Pathway Analysis

The RXR-selective agonism of (all-E)-UAB30 with minimal RAR activity [3] positions it as an essential tool for dissecting RXR-specific signaling pathways. In studies requiring clean RXR activation without confounding RAR-mediated effects, (all-E)-UAB30 provides a more selective alternative to pan-agonists like 9-cis-RA or RAR-selective compounds like ATRA. This is particularly valuable in research on RXR heterodimer partners (e.g., PPAR, LXR, FXR) and in studies where RAR activation would introduce unwanted differentiation or toxicity effects.

Pediatric Tumor Safety Research

Given its comparable efficacy to retinoids in medulloblastoma PDX models combined with a favorable toxicity profile documented in clinical and preclinical studies [4], (all-E)-UAB30 is well-suited for research on pediatric neuroectodermal tumors. The compound's ability to decrease viability, proliferation, migration, and invasion in group 3 medulloblastoma PDXs while maintaining a superior safety margin [4] makes it a preferred choice for studies where minimizing potential adverse effects is paramount, such as in long-term treatment regimens or combination therapy investigations.

Application

Selection Property

Validation Focus

Neuroblastoma xenograft research

Xenograft endpoint response context

Tumor volume endpoint review vs 13-cis-RA comparator

Chemoprevention model studies

Carcinogenicity monitoring context

p53-deficient model oncogenicity endpoint review

RXR pathway selectivity studies

RXR vs RAR selectivity context

RXRα RNAi attenuation validation

Pediatric neuroectodermal tumor research

PDX model-response context

Medulloblastoma endpoint and tolerability review

• [1] Waters, A. M., et al. Novel Retinoid UAB30 Decreases Tumorigenicity and Cancer Stem Cell Maintenance in Human Neuroblastoma Patient-Derived Xenografts. Journal of the American College of Surgeons, 2016, 223(4), S137. View Source
• [2] Kapetanovic, I. M., et al. Murine oncogenicity and pharmacokinetics studies of 9-cis-UAB30, an RXR agonist, for breast cancer chemoprevention. International Journal of Toxicology, 2010, 29(2), 157-164. View Source
• [3] Jiang, W., et al. Prevention of KLF4-mediated tumor initiation and malignant transformation by UAB30 rexinoid. Cancer Biology & Therapy, 2009, 8(3), 289-298. View Source
• [4] Garner, E. F., et al. UAB30, a novel RXR agonist, decreases tumorigenesis and leptomeningeal disease in group 3 medulloblastoma patient-derived xenografts. Journal of Neuro-Oncology, 2018, 140(2), 209-224. View Source